Cas no 54160-73-5 (2-Propyn-1-one, 1,1'-(1,2-phenylene)bis-)

2-Propyn-1-one, 1,1'-(1,2-phenylene)bis- Properties

Names and Identifiers

• 2-Propyn-1-one, 1,1'-(1,2-phenylene)bis-
• 1-(2-prop-2-ynoylphenyl)prop-2-yn-1-one
• 54160-73-5
• DTXSID30458292
• 1,1'-(1,2-Phenylene)bis(prop-2-yn-1-one)
• 1,2-bis(propiolyl)benzene
• +Expand

• InChIKey： QIBLQPVRHLYJBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H6O2/c1-3-11(13)9-7-5-6-8-10(9)12(14)4-2/h1-2,5-8H
• SMILES： C#CC(C1=CC=CC=C1C(C#C)=O)=O

Computed Properties

• Exact Mass: 182.03678
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.036779430g/mol
• Heavy Atom Count: 14
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14